Cas no 1361530-41-7 (2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine)

• Product Name: 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine
• CAS No: 1361530-41-7
• MF: C₁₂H₅Cl₅N₂O₃
• MW: 402.444698095322
• CID: 4968955
• Update Time: 2025-06-08

2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine

• Inchi： 1S/C12H5Cl5N2O3/c1-22-12-5(19(20)21)2-4(3-18-12)6-7(13)9(15)11(17)10(16)8(6)14/h2-3H,1H3
• InChI Key： CBIBEYFZWQRHEO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=NC(=C(C=1)[N+](=O)[O-])OC)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 397
• XLogP3: 5.8
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine

Comprehensive Overview of 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361530-41-7)

2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361530-41-7) is a specialized nitro-substituted pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique perchlorophenyl moiety, which enhances its reactivity and utility in synthetic chemistry. Researchers are increasingly interested in its potential as a building block for designing novel bioactive molecules, particularly in the context of drug discovery and material science.

The structural complexity of 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine makes it a valuable candidate for studying molecular interactions and catalytic processes. Its nitro group and methoxy substituent contribute to its electron-withdrawing properties, which are critical in heterocyclic chemistry. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to minimize environmental impact, aligning with the growing demand for sustainable chemical practices.

In the pharmaceutical industry, 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine is explored for its potential as a precursor in the development of antimicrobial agents and enzyme inhibitors. Its perchlorophenyl group is particularly noteworthy for its role in enhancing lipophilicity, a property often leveraged in drug design to improve bioavailability. This aligns with current industry focus on structure-activity relationships (SAR) and computational modeling to accelerate lead compound identification.

From an analytical perspective, CAS No. 1361530-41-7 presents challenges and opportunities in chromatographic separation and spectroscopic characterization. Advanced techniques such as HPLC-MS and NMR spectroscopy are often employed to ensure purity and structural verification. These methods are essential for meeting stringent quality control standards in both academic and industrial settings.

The compound’s relevance extends to material science, where its aromatic system and electron-deficient nature are exploited in designing organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are investigating its potential in light-harvesting applications, making it a topic of interest in next-generation solar cells.

In summary, 2-Methoxy-3-nitro-5-(perchlorophenyl)pyridine (CAS No. 1361530-41-7) is a multifaceted compound with broad applicability across life sciences and advanced materials. Its unique structural features and reactivity profile position it as a key player in ongoing innovations in medicinal chemistry, sustainable synthesis, and energy storage. As research progresses, its role in addressing global challenges such as antimicrobial resistance and clean energy will likely expand.